Cas no 16238-73-6 ( )

  structure
  structure
Product Name: 
CAS No:16238-73-6
MF:C9H5N3O5
MW:235.153101682663
CID:904670
PubChem ID:85345
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4,5-dinitro-1-oxidoquinolin-1-ium
    • 4,5-Dinitro-chinolin-1-oxid
    • 4,5-Dinitro-chinolin-1-oxyd
    • 4,5-Dinitroquinoline 1-oxide
    • 4,5-Dinitroquinoline N-oxide
    • 4,5-dinitro-quinoline-1-oxide
    • AC1L39AC
    • AG-E-12224
    • CTK0H5491
    • NSC265330
    • Quinoline,5-dinitro-, 1-oxide
    • Quinoline, 4,5-dinitro-, 1-oxide (8CI)(9CI)
    • DTXSID60167365
    • NSC-265330
    • AMS537S566
    • CHEMBL3244934
    • 16238-73-6
    • Quinoline, 4,5-dinitro-, 1-oxide
    • 4,5-dinitroquinolin-1-ium-1-olate
    • NSC 265330
    •  
    • Inchi: 1S/C9H5N3O5/c13-10-5-4-8(12(16)17)9-6(10)2-1-3-7(9)11(14)15/h1-5H
    • InChI Key: VJEAOAHNLWAJGZ-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CC(=C2C(=CC=CC=12)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 236.03078
  • Monoisotopic Mass: 235.02292027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 106.36
  • LogP: 3.13110
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